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Compound of Interest

Compound Name: Cabraleone
CAS No.: 35761-54-7
Cat. No.: B1150812
Get Quote
. J

Executive Summary & Hazard Identification

Cabraleone is a dammarane-type triterpene ketone, typically isolated from Cabralea canjerana
(Meliaceae). While often used as a pharmacological reference standard, its safety profile is
frequently underestimated.

As a Senior Application Scientist, | must emphasize that absence of evidence is not evidence
of absence regarding toxicity. While specific GHS hazard codes (H-codes) for pure Cabraleone
are often not listed in generic databases, the parent extracts and structural analogs exhibit
significant cytotoxicity and anti-parasitic activity (e.g., against Leishmania and Trypanosoma
species) [1, 2].

Therefore, this guide enforces a Control Band 3 (Potent Compound) handling strategy. We
treat Cabraleone not merely as a chemical irritant, but as a bioactive agent capable of
modulating cell signaling pathways.

Key Risk Factors[1][2]

» Physical State: Fine powder (high risk of aerosolization).
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» Bioactivity: Demonstrated cytotoxicity in various cell lines; potential inhibitor of specific

metabolic pathways.

» Solvent Interaction: frequently solubilized in DMSO (Dimethyl sulfoxide). Crucial Warning:

DMSO is a penetrant carrier. If Cabraleone dissolved in DMSO contacts skin, the solvent

will carry the bioactive triterpene directly into the systemic circulation.

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling Cabraleone in quantities >1 mg.

Protection Category

Standard / Specification

Scientific Rationale

Respiratory

Primary: Certified Chemical
Fume Hood.Secondary (if
outside hood): N95 or P100

Respirator.

Triterpene powders are often
electrostatic and easily
aerosolized. Inhalation allows
direct access to the
bloodstream via alveolar
exchange, bypassing first-pass

metabolism.

Dermal (Hand)

Solid State: Single Nitrile
Gloves (min 4 mil).Liquid State
(DMSO/Chloroform): Double
Nitrile or Silver Shield®

Laminate.

Standard nitrile is permeable
to chloroform and DMSO over
time. Double gloving creates a
breakthrough buffer. Never use
Latex (poor chemical

resistance).

Chemical Splash Goggles

Safety glasses with side

shields are insufficient for

Ocular powders that can drift around
(ANSI 287.1).
guards. Goggles seal the
orbital area.
Cotton coats absorb spills.
Bod Lab Coat (Tyvek® preferred for  Tyvek provides a non-porous
ody

>100mg handling).

barrier against particulates and

splashes.
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Operational Protocol: Safe Handling Workflow
A. Engineering Controls & Preparation

Before opening the vial, ensure the Chemical Fume Hood is operating at a face velocity of 80—
100 fpm.

 Static Control: Triterpenoids are notoriously static-prone. Use an ionizing bar or anti-static
gun inside the hood to prevent the powder from "jumping" during weighing.

B. Solubilization (The Critical Step)

Most accidents occur during solubilization.
e Place the vial inside the hood.
e Add solvent (e.g., DMSO) slowly down the side of the vial to minimize aerosol displacement.

» Vortexing: Do not vortex open tubes. Cap tightly and use Parafilm® before vortexing.

C. Decontamination

Cabraleone is lipophilic. Water alone will not clean a spill.

o Surface Decontamination: Use a surfactant (detergent) followed by 70% Ethanol. The
detergent lifts the lipophilic molecule; the ethanol removes the residue.

Visualizing the Safety Workflow

The following diagram outlines the logical flow for handling Cabraleone, emphasizing the
"Stop/Go" decision points regarding engineering controls.
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START: Cabraleone Handling

Risk Assessment:
Check Solvent & Quantity

Engineering Control:
Fume Hood Flow Check

Don PPE:
Goggles, Double Nitrile Gloves, Lab Coat

Is Solvent DMSQO?

No (e.g. Ethanol)

Enhanced Protocol:
Change Outer Gloves Immediately
if Splash Occurs

Standard Protocol:
Weighing & Transfer

Decontamination:
Detergent + 70% EtOH

Disposal:
Solid/Liquid Chemical Waste Incineration

Click to download full resolution via product page
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Figure 1: Operational workflow for handling Cabraleone. Note the critical decision path for
DMSO solubilization due to transdermal risks.

Waste Disposal & Emergency Response
Waste Management

Do not dispose of Cabraleone down the drain.

e Solid Waste: Contaminated wipes, vials, and weighing boats must go into Hazardous Solid
Waste (for incineration).

o Liquid Waste: Collect in a dedicated "Halogenated" or "Non-Halogenated" solvent stream
depending on the solvent used. Label clearly as "Contains Bioactive Triterpenes."

Emergency Response

o Eye Contact: Flush for 15 minutes. Seek medical attention.
o Skin Contact (Powder): Wash with soap and water.[1][2]

e Skin Contact (DMSO Solution):IMMEDIATE ACTION REQUIRED. Wash gently with soap
and cool water for 15 minutes. Do not scrub (abrasion increases absorption). Inform medical
personnel that the compound was dissolved in a penetrant carrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cabraleone-in-research-environments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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